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Get Quote

Chemical Profiles at a Glance

The table below summarizes the available information for both chemicals, highlighting the significant data

gap for 1-Ethoxypent-1-ene.

Aspect 1-Ethoxypent-1-ene 2-Ethylhexanol

CAS Number 5909-75-1 [1] 104-76-7 [2] [3]

Molecular
Formula

C7H14O [1] C8H18O [2] [3]

Molecular
Weight

114.19 g/mol [1] 130.23 g/mol [2] [3]

Structure Enol ether Branched-chain fatty alcohol [2]

Synonyms 1-ETHOXY-1-PENTENE [1] 2-Ethyl-1-hexanol, Isooctanol [2] [3]

Key Applications Information not available in

search results

Plasticizer precursor, solvent, fragrance,

emollient [2] [3]
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Aspect 1-Ethoxypent-1-ene 2-Ethylhexanol

Toxicology Data Information not available in
search results

Comprehensive data available (see below)

Detailed Profile of 2-Ethylhexanol

Given the volume of data for 2-Ethylhexanol, here is a more detailed breakdown of its properties and the

experimental data from the search results.

Physical Properties & Applications

2-Ethylhexanol is a poorly water-soluble, colorless liquid with a heavy, earthy, and slightly floral odor [2]. It

is produced on a massive scale (over 2 billion kg/year) and its primary industrial importance lies in its role as

a precursor to various esters [2].

Plasticizers: Its esters, most notably bis(2-ethylhexyl) phthalate (DEHP), are widely used as
plasticizers for PVC [2].

Other Uses: It is also used in lubricants, as a low-volatility solvent, a cetane improver in diesel fuel,
and in the synthesis of epoxy reactive diluents [2]. It finds use in fragrances and occurs naturally in

some plants, fruits, and wines [2] [3].

Experimental Toxicology Data & Protocols

The following table summarizes key experimental findings from toxicology studies on 2-Ethylhexanol.

Study Type
Test
System

Dosage/Exposure
Key Findings &
Conclusions

Experimental
Protocol
Summary

Repeated
Dose (90-day)

Rat (F344),

oral gavage
[4]

0, 25, 125, 250, or

500 mg/kg/day

NOEL: 125 mg/kg/day
[4]. Effects at higher
doses: increased

liver/kidney weights,

Rats

(10/sex/dose)
dosed daily for

90 days.
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Study Type
Test
System

Dosage/Exposure
Key Findings &
Conclusions

Experimental
Protocol
Summary

stomach mucosa

acanthosis [4].

Endpoints: body

weight, clinical
chemistry,

hematology,
organ weights,

histopathology
[4].

Repeated
Dose (90-day)

Mouse
(B6C3F1),

oral gavage
[4]

0, 25, 125, 250, or
500 mg/kg/day

NOEL: 125 mg/kg/day
(males), 250 mg/kg/day
(females) [4]. Increased
liver/stomach weights at

250/500 mg/kg/day [4].

Mice
(10/sex/dose)

dosed daily for
90 days.

Endpoints similar
to rat study [4].

Repeated
Dose (90-day)

Rat (Wistar),
inhalation [4]

0, 15, 40, or 120
ppm (6 hrs/day, 5

days/wk)

NOAEC: 120 ppm
(highest dose tested). No

treatment-related effects
observed [4].

Rats
(10/sex/dose)

exposed in
whole-body

inhalation
chambers for 65

exposures over
90 days [4].

Genetic
Toxicity

S.
typhimurium
(Ames test)
[3] [5]

With/without
metabolic

activation

Conclusion: Non-
mutagenic. No increase

in revertant colonies [3]
[5].

Standard plate
incorporation

assay using
strains TA98 and

TA100 [3].

Genetic
Toxicity

Mouse bone

marrow cells
(in vivo) [3]

0.02, 0.07, 0.21

ml/kg/day for 5
days

Conclusion: Negative.
No increase in
chromatid/chromosome

breaks [3].

Mice dosed orally

for 5 consecutive
days. Bone

marrow cells
analyzed for

chromosomal
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Study Type
Test
System

Dosage/Exposure
Key Findings &
Conclusions

Experimental
Protocol
Summary

aberrations and

mitotic index [3].

Developmental
Toxicity

CD-1 Swiss

mice [5]

Information not

available in search
results

Information not available

in search results

Protocol cited;

specific details
not provided in

search results
[5].

The metabolic pathway is a key aspect of 2-Ethylhexanol's toxicology. The diagram below illustrates the

established metabolic activation.

2-Ethylhexanol

Oxidation
(via alcohol dehydrogenase)

 Metabolized by

2-Ethylhexanoic Acid

Biological Effect

Associated with developmental
toxicity and teratogenicity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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